Cas no 2680876-60-0 (benzyl 4-{(6-chloropyridin-3-yl)oxymethyl}piperidine-1-carboxylate)

• Product Name: benzyl 4-{(6-chloropyridin-3-yl)oxymethyl}piperidine-1-carboxylate
• CAS No: 2680876-60-0
• MF: C₁₉H₂₁ClN₂O₃
• MW: 360.834644079208
• CID: 5625938
• PubChem ID: 152200913
• Update Time: 2025-05-19

benzyl 4-{(6-chloropyridin-3-yl)oxymethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680876-60-0
• EN300-28299857
• benzyl 4-{[(6-chloropyridin-3-yl)oxy]methyl}piperidine-1-carboxylate
• benzyl 4-{(6-chloropyridin-3-yl)oxymethyl}piperidine-1-carboxylate

• Inchi： 1S/C19H21ClN2O3/c20-18-7-6-17(12-21-18)24-13-16-8-10-22(11-9-16)19(23)25-14-15-4-2-1-3-5-15/h1-7,12,16H,8-11,13-14H2
• InChI Key： VVGDVUJZZVNSRM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)OCC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 360.1240702g/mol
• Monoisotopic Mass: 360.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.7Ų

Additional information on benzyl 4-{(6-chloropyridin-3-yl)oxymethyl}piperidine-1-carboxylate

Chemical Overview: Benzyl 4-{(6-Chloropyridin-3-yl)oxymethyl}Piperidine-1-carboxylate

The compound Benzyl 4-{(6-Chloropyridin-3-yl)oxymethyl}Piperidine-1-carboxylate (CAS No: 2680876-60-0) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring, a chloropyridine group, and a benzyl ester moiety. The combination of these functional groups makes it a versatile molecule for research and development in fields such as drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of chloropyridine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the 6-chloropyridin-3-yl group in this compound adds electronic and steric properties that can enhance its bioactivity. Researchers have demonstrated that such chlorinated aromatic systems can exhibit potent inhibitory effects on enzymes like kinases and proteases, making them valuable leads for anti-cancer and anti-inflammatory drug development.

The piperidine ring in the molecule contributes to its flexibility and ability to form hydrogen bonds, which are crucial for interactions with biological macromolecules. This structural feature has been exploited in the design of peptide mimetics and bioisosteres, where the piperidine moiety serves as a rigid yet adaptable scaffold. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying stereochemical effects in pharmacology.

The benzyl ester group plays a dual role in this molecule: it enhances solubility and stability while also serving as a protective group during synthesis. This feature is particularly advantageous in large-scale manufacturing processes where purity and yield are critical. Moreover, the ester functionality can be readily modified to introduce additional functionalities, allowing for further chemical diversification.

From an application standpoint, Benzyl 4-{(6-Chloropyridin-3-yl)oxymethyl}Piperidine-1-carboxylate has shown promise as an intermediate in the synthesis of bioactive compounds. Its use as a building block in medicinal chemistry has led to the discovery of novel agents with potential anti-bacterial and anti-viral activities. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its therapeutic potential.

In terms of synthesis, this compound is typically prepared via multi-step reactions involving nucleophilic substitutions, oxidations, and coupling reactions. The incorporation of advanced catalytic systems has improved reaction efficiency and selectivity, reducing production costs while maintaining high quality standards. These synthetic strategies are continuously being optimized to meet the demands of high-throughput screening campaigns.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, guiding experimental efforts toward more efficient synthetic routes. Additionally, molecular docking studies have revealed potential binding modes with target proteins, aiding in the design of more potent analogs.

In conclusion, Benzyl 4-{(6-Chloropyridin-3-yl)oxymethyl}Piperidine-1-carboxylate represents a valuable asset in contemporary chemical research due to its unique structure and diverse applications. Ongoing research continues to uncover new aspects of its chemistry and biology, positioning it as a key player in the development of innovative solutions across various industries.